R-82913 R-82913 R-82913, also known as 9-Cmbib; NSC 637653, 9-Cl-Tibo, is a RNA-directed DNA polymerase inhibitor potentially for the treatment of HIV infection. R 82913 reduce 5-HT2 receptor-mediated DOI-head-shakes in mice. R82913 inhibited the replication of thirteen different strains of HIV-1 in CEM cells with a median IC50 of 0.15 microM. R82913 was 20-fold more potent than AZT-TP in the inhibition of HIV-1 reverse transcriptase in an assay. R82913 has no effect on the replication of HIV-2 in CEM cells and does not inhibit the reverse transcriptase from this virus.
Brand Name: Vulcanchem
CAS No.: 126347-69-1
Catalog No.: VC1081903
InChI: InChI=1S/C16H20ClN3S/c1-10(2)4-5-19-9-12-6-13(17)7-14-15(12)20(8-11(19)3)16(21)18-14/h4,6-7,11H,5,8-9H2,1-3H3,(H,18,21)/t11-/m0/s1
SMILES: S=C1NC2=C(N1C[C@H](C)N(C/C=C(C)\C)C3)C3=CC(Cl)=C2
Molecular Formula: C16H20ClN3S
Molecular Weight: 321.867

R-82913

* For research use only. Not for human or veterinary use.

CAS No.: 126347-69-1

Inhibitors

Catalog No.: VC1081903

Molecular Formula: C16H20ClN3S

Molecular Weight: 321.867

Purity: >98% (or refer to the Certificate of Analysis)

R-82913 - 126347-69-1

CAS No. 126347-69-1
Product Name R-82913
IUPAC Name (S)-4-chloro-8-methyl-7-(3-methylbut-2-en-1-yl)-6,7,8,9-tetrahydro-2,7,9a-triazabenzo[cd]azulene-1(2H)-thione
Synonyms R-82913; R 82913; R82913. 9-Cmbib; NSC 637653, 9-Cl-Tibo.
Molecular Formula C16H20ClN3S
Molecular Weight 321.867
InChI InChI=1S/C16H20ClN3S/c1-10(2)4-5-19-9-12-6-13(17)7-14-15(12)20(8-11(19)3)16(21)18-14/h4,6-7,11H,5,8-9H2,1-3H3,(H,18,21)/t11-/m0/s1
InChIKey RCSLUNOLLUVOOG-NSHDSACASA-N
SMILES S=C1NC2=C(N1C[C@H](C)N(C/C=C(C)\C)C3)C3=CC(Cl)=C2
Appearance Solid powder
Purity >98% (or refer to the Certificate of Analysis)
Solubility Soluble in DMSO
Description R-82913, also known as 9-Cmbib; NSC 637653, 9-Cl-Tibo, is a RNA-directed DNA polymerase inhibitor potentially for the treatment of HIV infection. R 82913 reduce 5-HT2 receptor-mediated DOI-head-shakes in mice. R82913 inhibited the replication of thirteen different strains of HIV-1 in CEM cells with a median IC50 of 0.15 microM. R82913 was 20-fold more potent than AZT-TP in the inhibition of HIV-1 reverse transcriptase in an assay. R82913 has no effect on the replication of HIV-2 in CEM cells and does not inhibit the reverse transcriptase from this virus.
References 1: Vandamme AM, Debyser Z, Pauwels R, De Vreese K, Goubau P, Youle M, Gazzard B,
2: Geissler RG, Ganser A, Ottmann OG, Kojouharoff G, Reutzel P, Andries K,
3: White EL, Buckheit RW Jr, Ross LJ, Germany JM, Andries K, Pauwels R, Janssen
  

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18.0152 g/mol